Cas no 1932194-44-9 (Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)-)

(2R,4R)-4-Fluoro-2-(1-methylethyl)pyrrolidine is a chiral pyrrolidine derivative featuring a fluorine substituent at the 4-position and an isopropyl group at the 2-position. Its stereospecific (2R,4R) configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical applications, particularly in the development of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the isopropyl group contributes to steric influence, modulating reactivity and selectivity. This compound is suited for use in medicinal chemistry, catalysis, and ligand design due to its rigid pyrrolidine scaffold and tailored functionalization. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.

Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- structure

1932194-44-9 structure

Product Name:Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)-

CAS No:1932194-44-9

MF:C₇H₁₄FN

MW:131.191165447235

CID:5211579

Update Time:2025-10-29

Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)-
- Inchi： 1S/C7H14FN/c1-5(2)7-3-6(8)4-9-7/h5-7,9H,3-4H2,1-2H3/t6-,7-/m1/s1
- InChI Key： ZFUNDLNSEYGRHS-RNFRBKRXSA-N
- SMILES： N1C[C@H](F)C[C@@H]1C(C)C

Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Bestfluorodrug	YF1040036-1.0g	(2R,4R)-4-fluoro-2-isopropylpyrrolidine	1932194-44-9	97%	1.0g	￥7200	2023-03-11
Bestfluorodrug	YF1040036-1g	(2R,4R)-4-fluoro-2-isopropylpyrrolidine	1932194-44-9	97%	1g	￥7200	2023-09-19

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Additional information on Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)-

Comprehensive Overview of Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- (CAS No. 1932194-44-9)

The compound Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- (CAS No. 1932194-44-9) is a fluorinated pyrrolidine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry, denoted by the (2R,4R) configuration, enhances its selectivity and efficacy in biological systems. This article delves into its molecular properties, synthesis, and emerging applications, aligning with current trends in green chemistry and drug discovery.

In recent years, fluorinated organic compounds like Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- have gained attention due to their ability to improve metabolic stability and bioavailability. Researchers are increasingly exploring such molecules for targeted therapies and precision medicine, addressing demands for safer and more effective treatments. The incorporation of fluorine atoms, as seen in this compound, is a hot topic in medicinal chemistry, often discussed in forums and publications.

The synthesis of Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- typically involves asymmetric catalysis or chiral resolution techniques, reflecting advancements in stereoselective synthesis. Its 4-fluoro and 2-(1-methylethyl) substituents contribute to its lipophilicity, making it a candidate for CNS drug development—a field with growing interest due to the rise in neurological disorders. Users searching for "fluorinated pyrrolidine uses" or "chiral building blocks for pharmaceuticals" will find this compound highly relevant.

Beyond pharmaceuticals, Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- is also studied for its potential in catalysis and material science. Its rigid pyrrolidine backbone and fluorine atoms enable interactions with metals and polymers, opening doors for innovations in sustainable materials. This aligns with the global push toward eco-friendly industrial processes, a frequent search query among chemists and engineers.

Quality control and analytical methods for CAS No. 1932194-44-9 are critical, given its stereochemical complexity. Techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity, a concern often raised in research forums and QA/QC discussions. The compound’s stability under various conditions is another area of interest, particularly for those searching for "storage conditions for fluorinated compounds."

In summary, Pyrrolidine, 4-fluoro-2-(1-methylethyl)-, (2R,4R)- represents a versatile scaffold in modern chemistry. Its applications span drug design, catalysis, and material innovation, resonating with trends like personalized medicine and sustainability. As research progresses, this compound is poised to play a pivotal role in addressing some of science’s most pressing challenges.